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hexafluorophosphate

Cat. No.: B093381 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Triethyloxonium hexafluorophosphate, a powerful ethylating agent, is a valuable reagent in

organic synthesis. However, its reactivity also presents significant safety challenges. This guide

provides a comprehensive overview of the essential safety protocols and handling procedures

to ensure its safe use in a laboratory setting.

Hazard Identification and Classification
Triethyloxonium hexafluorophosphate is a hazardous substance that requires careful

handling. It is classified as a flammable solid and is corrosive, capable of causing severe skin

burns and eye damage. The compound is also moisture-sensitive and reacts violently with

water.[1]

Table 1: GHS Hazard Classification
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Hazard Class Category Hazard Statement

Flammable Solids 1 H228: Flammable solid

Skin Corrosion/Irritation 1A
H314: Causes severe skin

burns and eye damage

Serious Eye Damage/Eye

Irritation
1

H314: Causes severe skin

burns and eye damage

Source: Sigma-Aldrich Safety Data Sheet

Physical and Chemical Properties
Understanding the physical and chemical properties of triethyloxonium
hexafluorophosphate is crucial for its safe handling and storage.

Table 2: Physical and Chemical Properties

Property Value

Molecular Formula (C₂H₅)₃OPF₆

Molecular Weight 248.15 g/mol [2]

Appearance Almost white powder[2]

Melting Point ~145 °C (decomposition)[2][3]

Flash Point 57 °C (134.6 °F) - closed cup

Stability

Contains diethyl ether as a stabilizer.[2][4]

Moisture-sensitive.[5] May form explosive

peroxides.[1]

Personal Protective Equipment (PPE)
Appropriate personal protective equipment is mandatory when handling triethyloxonium
hexafluorophosphate to prevent exposure.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b093381?utm_src=pdf-body
https://www.benchchem.com/product/b093381?utm_src=pdf-body
https://www.chemimpex.com/products/36820
https://www.chemimpex.com/products/36820
https://www.chemimpex.com/products/36820
https://www.chembk.com/en/chem/TRIETHYLOXONIUM%20HEXAFLUOROPHOSPHATE
https://www.chemimpex.com/products/36820
https://www.scientificlabs.ie/product/c-x-bond-formation-non-halogen-/164682-5G
https://www.chemicalbook.com/msds/triethyloxonium-tetrafluoroborate.pdf
https://www.sigmaaldrich.com/HK/zh/sds/sial/90520
https://www.benchchem.com/product/b093381?utm_src=pdf-body
https://www.benchchem.com/product/b093381?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093381?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 3: Recommended Personal Protective Equipment

Protection Type Specification

Eye/Face Protection
Safety glasses with side-shields, chemical

safety goggles, or a face shield.[5]

Skin Protection

Chemical-resistant gloves (e.g., nitrile rubber).

[1] A complete suit protecting against chemicals

and flame-retardant protective clothing are

recommended.[5]

Respiratory Protection

A NIOSH-approved N95 dust mask or a full-face

particle respirator type P3 (EN 143) respirator

cartridges should be used where risk

assessment shows it is appropriate.[5]

Safe Handling and Storage
Strict adherence to proper handling and storage procedures is critical to prevent accidents.

Handling:

Work in a well-ventilated area, preferably in a chemical fume hood.[6]

Avoid the formation of dust and aerosols.[5]

Keep away from heat, sparks, open flames, and hot surfaces.[5]

Do not allow the substance to come into contact with water.[5][6]

Use proper glove removal techniques to avoid skin contact.[1][7]

Storage:

Store in a tightly closed container in a dry and well-ventilated place.[5][7]

The recommended storage temperature is between 2-8°C, with some sources

recommending as low as -20°C.[1][2][8]
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Store under an inert gas due to its hygroscopic and moisture-sensitive nature.[1][5]

Store in a locked-up area.[1]

Emergency Procedures
In the event of an emergency, immediate and appropriate action is crucial.

First Aid Measures:

Table 4: First Aid Procedures for Triethyloxonium Hexafluorophosphate Exposure

Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing has

stopped, give artificial respiration. Seek

immediate medical attention.[5][9]

Skin Contact

Immediately remove all contaminated clothing.

Rinse the skin with plenty of water for at least 15

minutes.[1][9][10] For hydrofluoric acid burns,

after rinsing with water, apply a 2.5% calcium

gluconate gel.[1][5] Seek immediate medical

attention.[1]

Eye Contact

Immediately flush the eyes with large amounts

of water for at least 15 minutes, occasionally

lifting the upper and lower eyelids.[9][10]

Remove contact lenses if present and easy to

do.[1] Seek immediate medical attention.[1][9]

Ingestion

Do NOT induce vomiting.[1] If the person is

conscious, rinse their mouth with water and

have them drink one or two glasses of water.[1]

Seek immediate medical attention.[1][9]

Firefighting Measures:

Use dry powder or dry sand to extinguish fires.[5]
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Do NOT use a water jet.[5]

Firefighters should wear self-contained breathing apparatus and full protective gear.[5][6]

Thermal decomposition can release hazardous gases such as carbon oxides, hydrogen

fluoride, and boron oxides.[1][5][6]

Accidental Release Measures:

Evacuate personnel from the area.[1][5]

Ensure adequate ventilation.[1][5]

Avoid dust formation.[5]

Do not allow the substance to enter drains.[1][7]

Soak up the spill with an inert absorbent material and place it in a suitable, closed container

for disposal.[6] Do not use water to clean up the spill.[5][6]

Waste Disposal
Waste material must be disposed of in accordance with local, state, and federal regulations.[1]

It is recommended to dissolve or mix the material with a combustible solvent and burn it in a

chemical incinerator equipped with an afterburner and scrubber.[5]

Toxicological Information
The toxicological properties of triethyloxonium hexafluorophosphate have not been

thoroughly investigated.[1][7] However, it is known to be corrosive and can cause severe burns.

[1] Inhalation may cause irritation to the respiratory system.[7]

Experimental Protocols
The cited safety data sheets and chemical supplier information do not contain detailed

methodologies for specific experiments. The focus of these documents is on the safe handling,

storage, and disposal of the chemical. For detailed experimental protocols using
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triethyloxonium hexafluorophosphate, it is recommended to consult peer-reviewed scientific

literature.

Diagrams
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Safe Handling Workflow for Triethyloxonium Hexafluorophosphate
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Caption: A logical workflow for the safe handling of triethyloxonium hexafluorophosphate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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